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Compound of Interest

Compound Name: 1-Hexen-3-one - d3

Cat. No.: B591099

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety data for
1-Hexen-3-one, which is used as a surrogate for 1-Hexen-3-one-d3 due to the limited
availability of specific data for the deuterated compound. The toxicological properties of the
deuterated form are expected to be very similar to the non-deuterated compound. All
information should be used in the context of a comprehensive safety assessment.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 1-Hexen-3-one. These
properties are essential for understanding the substance's behavior and for implementing
appropriate safety measures.
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Property Value Source

Molecular Formula CeH100 --INVALID-LINK--
Molecular Weight 98.14 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Odor Pungent --INVALID-LINK--
Boiling Point 127-129 °C --INVALID-LINK--
Flash Point 22 °C (71.6 °F) --INVALID-LINK--
Density 0.84 g/cm?3 --INVALID-LINK--
Vapor Pressure 23 hPa @ 20 °C --INVALID-LINK--
Solubility Slightly soluble in water. --INVALID-LINK--

Hazard Identification and GHS Classification

1-Hexen-3-one is classified as a hazardous substance. The following table summarizes its
GHS classification.
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Hazard Class Hazard Category Signal Word Hazard Statement
H225: Highly
Flammable Liquids Category 2 Danger flammable liquid and
vapor.[1]
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation.[1]
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation.[1]
Specific Target Organ
Toxicity - Single ] H335: May cause
] Category 3 Warning ) o
Exposure (Respiratory respiratory irritation.[1]

tract irritation)

H304: May be fatal if
Aspiration Hazard Category 1 Danger swallowed and enters
airways.[1]

Toxicological Information

As an a,B3-unsaturated ketone, the toxicity of 1-Hexen-3-one is primarily attributed to its
electrophilic nature, which allows it to react with biological nucleophiles.

Acute Toxicity: Specific LD50 and LC50 values for 1-Hexen-3-one are not readily available in
the searched literature. However, for the related compound 1-Hexen-3-ol, an oral LD50 in rats
is reported as 310 mg/kg, indicating significant toxicity.[2]

Mechanism of Toxicity: The primary mechanism of toxicity for a,3-unsaturated ketones is
through Michael addition. The electrophilic B-carbon of the unsaturated system readily reacts
with nucleophilic groups in biological macromolecules, particularly the sulfhydryl groups of
cysteine residues in proteins and glutathione (GSH).[3]

Depletion of cellular glutathione, a key antioxidant, can lead to a state of oxidative stress. This
imbalance between the production of reactive oxygen species (ROS) and the cell's ability to
detoxify them can result in damage to DNA, proteins, and lipids, ultimately leading to cellular
dysfunction and death.[4][5]
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Genotoxicity: Studies on other a,-unsaturated carbonyl compounds have shown evidence of
genotoxicity, including the induction of oxidative DNA damage.[4] This is a significant concern
for this class of compounds.

Experimental Protocols

Due to the lack of specific published toxicological studies for 1-Hexen-3-one-d3, a
representative experimental protocol for assessing genotoxicity using the Comet Assay is
provided below. This assay is suitable for detecting DNA strand breaks and oxidative DNA
damage.

Protocol: Alkaline Comet Assay for Genotoxicity Assessment

e Cell Culture and Treatment:

o

Human cell lines (e.g., HepG2, A549) are cultured under standard conditions.

o

Cells are seeded in 6-well plates and allowed to attach for 24 hours.

[¢]

A stock solution of 1-Hexen-3-one-d3 is prepared in a suitable solvent (e.g., DMSO).

[¢]

Cells are treated with a range of concentrations of 1-Hexen-3-one-d3 (and a vehicle
control) for a defined period (e.g., 2-4 hours).

e Cell Harvesting and Embedding:

o After treatment, cells are washed with PBS, trypsinized, and resuspended in a low-
melting-point agarose.

o The cell suspension is pipetted onto a pre-coated microscope slide and allowed to solidify.
e Lysis:

o The slides are immersed in a cold lysis solution (containing high salt and detergents) to
remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).

o Alkaline Unwinding and Electrophoresis:
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o Slides are placed in an electrophoresis tank filled with a high pH alkaline buffer to unwind
the DNA.

o Electrophoresis is performed at a low voltage to allow the migration of damaged DNA
fragments out of the nucleoid, forming a "comet" shape.

o Neutralization and Staining:

o Slides are neutralized with a Tris buffer and stained with a fluorescent DNA-binding dye
(e.g., SYBR Green).

» Visualization and Analysis:
o Slides are visualized using a fluorescence microscope.

o Image analysis software is used to quantify the extent of DNA damage by measuring
parameters such as the percentage of DNA in the comet tail and the tail moment.

Visualizations

The following diagrams illustrate the key concepts related to the toxicity of 1-Hexen-3-one.

Exposure Cellular Interaction Cellular Stress

Increased
Oxidative Stress

Cellular Damage

Cellular Uptake

Click to download full resolution via product page

Caption: Workflow of 1-Hexen-3-one-d3 induced cellular toxicity.
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Caption: Michael addition pathway of 1-Hexen-3-one toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety Data for 1-Hexen-3-one-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591099#1-hexen-3-one-d3-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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